Cas no 2307754-32-9 (rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine)

Technical Introduction: rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine is a chiral oxolane derivative featuring a substituted pyrazole moiety. Its stereochemically defined structure (3R,4R) and functional groups make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid oxolane ring and pyrazole ether linkage contribute to its stability and potential for selective reactivity. Its N-methylamine group enhances solubility and bioavailability, facilitating further derivatization. This scaffold is particularly useful in the development of bioactive molecules, offering versatility in medicinal chemistry applications. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial processes.
rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine structure
2307754-32-9 structure
Product Name:rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine
CAS No:2307754-32-9
MF:C9H15N3O2
MW:197.234301805496
CID:5194499
PubChem ID:124252788
Update Time:2025-06-07

rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Furanamine, tetrahydro-N-methyl-4-[(1-methyl-1H-pyrazol-4-yl)oxy]-, (3R,4R)-rel-
    • rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine
    • Inchi: 1S/C9H15N3O2/c1-10-8-5-13-6-9(8)14-7-3-11-12(2)4-7/h3-4,8-10H,5-6H2,1-2H3/t8-,9+/m1/s1
    • InChI Key: MDRLHOOHTHRAFJ-BDAKNGLRSA-N
    • SMILES: O1C[C@H](OC2=CN(C)N=C2)[C@H](NC)C1

rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine Pricemore >>

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rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine Related Literature

Additional information on rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine

Introduction to rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine (CAS No. 2307754-32-9)

Rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine (CAS No. 2307754-32-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazolyl oxolanes, which have shown promising activity in various biological assays. The compound's unique structure and functional groups make it a valuable candidate for further research and development in drug discovery.

The chemical structure of rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine is characterized by a pyrazole ring attached to an oxolane backbone, with additional substituents including a methyl group and an amine functional group. This combination of structural elements confers the molecule with specific physicochemical properties that are crucial for its biological activity. The racemic nature of the compound, indicated by the prefix "rac-", suggests the presence of chiral centers, which can lead to different enantiomers with potentially distinct biological effects.

Recent studies have highlighted the potential of rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine in various therapeutic areas. One notable application is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and coronaviruses. The mechanism of action involves binding to viral proteins or enzymes, thereby disrupting their function and preventing viral spread. This makes rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine a valuable tool in the ongoing efforts to combat viral infections.

The pharmacokinetic properties of rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine have also been studied extensively. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects. Further optimization through medicinal chemistry approaches can enhance these properties, making the compound more suitable for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yl)oxyoxolan-3-amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, more extensive studies are needed to fully understand its potential and to identify any potential adverse effects.

The development of rac-(3R,4R)-N-methyl-4-(1-methyl-1H-pyrazol-4-yloxy)oxolan - 3 - amine also highlights the importance of interdisciplinary collaboration in drug discovery. Chemists, biologists, pharmacologists, and clinicians work together to design and synthesize new compounds, evaluate their biological activity, optimize their properties, and conduct clinical trials. This collaborative approach ensures that the most promising candidates are identified and advanced through the drug development pipeline.

In conclusion, rac-(3R,4R)-N-methyl - 4 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) oxyoxolan - 3 - amine (CAS No. 2307754 - 32 - 9) represents a significant advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable biological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.

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